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Compound of Interest

2-Heptanone, 7-(methylamino)-
(6Cl1,9Cl)

Cat. No. B022891

Compound Name:

Introduction

7-(Methylamino)heptan-2-one is a bifunctional organic molecule containing both a secondary
amine and a ketone. This unique structural feature makes it a valuable precursor for the
synthesis of nitrogen-containing heterocyclic compounds, particularly seven-membered rings
(azepanes), which are important structural motifs in various natural products and
pharmaceuticals. The presence of both a nucleophilic amine and an electrophilic carbonyl
group within the same molecule allows for intramolecular cyclization reactions, providing a
direct route to functionalized azepane derivatives.

One of the most powerful applications of 7-(methylamino)heptan-2-one in organic synthesis is
its use in the intramolecular Mannich reaction to construct the 1-methylazepan-3-one scaffold.
This reaction can be catalyzed by either acid or base, proceeding through the formation of an
enol or enolate intermediate that subsequently attacks the intramolecular iminium ion.

Key Applications

¢ Synthesis of Azepane Derivatives: 7-(Methylamino)heptan-2-one is an ideal starting material
for the synthesis of substituted azepanes. The intramolecular Mannich reaction provides a
straightforward method to form the seven-membered ring, a structural feature presentin a
number of biologically active compounds.
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o Alkaloid Synthesis: The azepane core is a key component of various alkaloids. The cyclized
product from 7-(methylamino)heptan-2-one, 1-methylazepan-3-one, can serve as a versatile
intermediate for the total synthesis of more complex alkaloid structures.

o Drug Discovery: The functionalized azepane ring system is of significant interest in medicinal
chemistry. The ability to readily synthesize 1-methylazepan-3-one allows for further
derivatization and the generation of compound libraries for drug discovery programs.

Reaction Scheme: Intramolecular Mannich Reaction

The intramolecular cyclization of 7-(methylamino)heptan-2-one to 1-methylazepan-3-one can
be achieved under either acidic or basic conditions. The general transformation is depicted
below:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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